Cas no 517-33-9 (3-Hydroxy-7,12-diketocholanoic Acid)

3-Hydroxy-7,12-diketocholanoic Acid is a bile acid derivative characterized by its hydroxyl and keto functional groups at positions 3, 7, and 12 of the cholanoic acid backbone. This compound is of interest in biochemical and pharmaceutical research due to its role as an intermediate in bile acid metabolism and potential applications in studying metabolic pathways. Its structural features make it useful for investigating enzyme specificity, oxidative processes, and bile acid biosynthesis. The presence of multiple functional groups allows for selective modifications, enabling its use in synthetic chemistry and drug development. High purity grades ensure reliability in experimental and analytical applications.

3-Hydroxy-7,12-diketocholanoic Acid structure

517-33-9 structure

Product Name:3-Hydroxy-7,12-diketocholanoic Acid

CAS No:517-33-9

MF:C₂₄H₃₆O₅

MW:404.53964

CID:371604

PubChem ID:3080560

Update Time:2025-05-28

3-Hydroxy-7,12-diketocholanoic Acid Chemical and Physical Properties

Names and Identifiers

- Cholan-24-oic acid,3-hydroxy-7,12-dioxo-, (3a,5b)-
- 3-Hydroxy-7,12-diketocholanoic acid
- 3α-hydroxy-7,12-dioxo-5β-cholan-24-oic acid
- 517-33-9
- 3alpha-hydroxy-7,12-dioxo-5beta-cholanoic acid
- 5beta-Cholanic acid-3alpha-ol-7,12-dione
- LMST04010192
- SCHEMBL6705473
- (4R)-4-[(8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-7,12-dioxo-2,3,4,5,6,8,9,11,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 7,12-Diketolithocholic acid
- 3alpha-Hydroxy-7,12-diketo-5beta-cholanoic acid
- MAFJMPFLJJCSTB-FQBQTYDJSA-N
- 7,12-Dioxolithocholic acid
- PD143454
- 3-Hydroxy-7,12-dioxocholan-24-oic acid
- Cholan-24-oic acid, 3-hydroxy-7,12-dioxo-, (3alpha,5beta)-
- Q63409587
- CHEBI:138389
- DTXSID60965969
- (3alpha,5beta)-3-hydroxy-7,12-dioxocholan-24-oic acid
- (4R)-4-[(3R,5S,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-7,12-dioxo-2,3,4,5,6,8,9,11,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 7,12-Diketo-LCA
- 5?-CHOLANIC ACID-3?-OL-7_12-DIONE
- 3-Hydroxy-7,12-dioxocholan-24-oic acid #
- 3alpha-Hydroxy-7,12-dioxo-5beta-cholan-24-oic Acid
- 3-Hydroxy-7,12-diketocholanoic Acid
- Inchi： InChI=1S/C24H36O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-18,22,25H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,22+,23+,24-/m1/s1
- InChI Key： MAFJMPFLJJCSTB-FQBQTYDJSA-N
- SMILES： CC(CCC(=O)O)C1CCC2C1(C(=O)CC3C2C(=O)CC4C3(CCC(C4)O)C)C

Computed Properties

Exact Mass: 404.25638
Monoisotopic Mass: 404.25627424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 716
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 91.7Å²

Experimental Properties

PSA: 91.67

3-Hydroxy-7,12-diketocholanoic Acid Pricemore >>

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TRC	B443843-5mg	3-Hydroxy-7,12-diketocholanoic Acid	517-33-9		5mg	$ 193.00	2023-09-08
TRC	B443843-10mg	3-Hydroxy-7,12-diketocholanoic Acid	517-33-9		10mg	$ 339.00	2023-09-08
TRC	B443843-25mg	3-Hydroxy-7,12-diketocholanoic Acid	517-33-9		25mg	$ 736.00	2023-09-08
TRC	B443843-100mg	3-Hydroxy-7,12-diketocholanoic Acid	517-33-9		100mg	$ 2138.00	2023-04-18
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SHENG KE LU SI SHENG WU JI SHU	sc-396731-5 mg	3-hydroxy-7,12-diketocholanoic acid,	517-33-9		5mg	￥1,354.00	2023-07-11
1PlusChem	1P00DJWK-1mg	3-hydroxy-7,12-diketocholanoic acid	517-33-9	≥98%	1mg	$223.00	2024-04-30
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A2B Chem LLC	AG31524-1mg	3-hydroxy-7,12-diketocholanoic acid	517-33-9	≥98%	1mg	$152.00	2024-04-19
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